Cas no 90584-39-7 (Dodecanoic acid, 12,12,12-trifluoro-)
90584-39-7 structure
Product Name:Dodecanoic acid, 12,12,12-trifluoro-
CAS No:90584-39-7
MF:C12H21F3O2
MW:254.28915476799
CID:1951224
PubChem ID:9813738
Update Time:2025-04-21
Dodecanoic acid, 12,12,12-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 12,12,12-trifluoro-
- 12,12,12-trifluorododecanoic acid
- DTXSID70431084
- 90584-39-7
- DTXCID90381916
- SCHEMBL5247469
-
- Inchi: 1S/C12H21F3O2/c13-12(14,15)10-8-6-4-2-1-3-5-7-9-11(16)17/h1-10H2,(H,16,17)
- InChI Key: LGXRMTOVGFTYHV-UHFFFAOYSA-N
- SMILES: FC(CCCCCCCCCCC(=O)O)(F)F
Computed Properties
- Exact Mass: 254.14936439g/mol
- Monoisotopic Mass: 254.14936439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3Ų
Dodecanoic acid, 12,12,12-trifluoro- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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